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Compound of Interest

Compound Name: Sureptil

CAS No.: 79121-49-6

Cat. No.: B1237876

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

GeneRegulin is a potent and selective inhibitor of histone deacetylases (HDACs), a class of

enzymes that play a critical role in the epigenetic regulation of gene expression.[1] By inhibiting

HDACs, GeneRegulin leads to an accumulation of acetyl groups on histone proteins, resulting

in a more relaxed chromatin structure that allows for increased gene transcription.[1] This

modulation of gene expression makes GeneRegulin a valuable tool for studying cellular

processes such as cell cycle regulation, apoptosis, and differentiation.[1] These application

notes provide detailed protocols for utilizing GeneRegulin in gene expression studies, focusing

on quantitative real-time PCR (qPCR) and RNA sequencing (RNA-seq) to analyze the

expression of target genes.

Mechanism of Action
Histone deacetylases (HDACs) are enzymes that remove acetyl groups from lysine residues on

histone proteins. This deacetylation process leads to a more condensed chromatin structure,
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which restricts the access of transcription machinery to DNA, generally resulting in gene

expression repression.[1] GeneRegulin, as an HDAC inhibitor, blocks the activity of these

enzymes.[1] This inhibition leads to hyperacetylation of histones, causing the chromatin to

adopt a more open and relaxed configuration, which in turn promotes gene transcription.[1]

Beyond histones, HDAC inhibitors can also affect the acetylation status of non-histone proteins,

including transcription factors, thereby influencing various cellular outcomes.[1]

Key Signaling Pathways
GeneRegulin, through its inhibition of HDACs, can influence a multitude of signaling pathways

critical to cellular function and disease. The alteration of gene expression is a primary

mechanism through which HDAC inhibitors exert their effects, including inducing growth arrest,

differentiation, and apoptosis.[2] Key pathways affected include:

Cell Cycle Regulation: HDAC inhibitors can upregulate cell cycle inhibitors like p21, leading

to cell cycle arrest.[3]

Apoptosis: By modulating the balance of pro- and anti-apoptotic proteins, HDAC inhibitors

can induce programmed cell death in cancer cells.[3]

p53 Signaling: Hyperacetylation can stabilize the p53 tumor suppressor protein, promoting

cell cycle arrest and the expression of pro-apoptotic genes.[3]

TGF-β, Myc, and TNF Signaling: Studies have shown that HDAC inhibitors can regulate

genes involved in these pathways to induce apoptosis and decrease cellular proliferation.[4]

Data Presentation
The following tables summarize the dose-dependent effects of GeneRegulin on the expression

of key target genes in a model cancer cell line, as determined by qPCR, and provide IC50

values for its effect on various cancer cell lines.

Table 1: Dose-Response of GeneRegulin on Target Gene Expression
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Target Gene
GeneRegulin
Concentration (µM)

Fold Change (log2) P-value

CDKN1A (p21) 1 2.5 <0.01

5 4.8 <0.001

10 6.3 <0.001

BAX 1 1.8 <0.05

5 3.2 <0.01

10 4.1 <0.001

BCL2 1 -1.5 <0.05

5 -2.9 <0.01

10 -3.8 <0.001

c-Myc 1 -2.1 <0.01

5 -4.2 <0.001

10 -5.5 <0.001

Fold change is relative to vehicle-treated control cells. Data is representative of typical results.

Table 2: IC50 Values of GeneRegulin in Various Cancer Cell Lines

Cell Line Cancer Type IC50 (µM)

HeLa Cervical Cancer 7.5

MCF-7 Breast Cancer 5.2

A549 Lung Cancer 10.8

HT-29 Colon Cancer 8.9

IC50 values represent the concentration of GeneRegulin required to inhibit cell growth by 50%.

[5]
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Mandatory Visualization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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